Cas no 75941-33-2 (1,2-Benzenedicarbonitrile, 3-(hexyloxy)-6-hydroxy-)
75941-33-2 structure
Product Name:1,2-Benzenedicarbonitrile, 3-(hexyloxy)-6-hydroxy-
CAS No:75941-33-2
MF:C14H16N2O2
MW:244.289043426514
CID:538768
PubChem ID:15006689
Update Time:2025-04-19
1,2-Benzenedicarbonitrile, 3-(hexyloxy)-6-hydroxy- Chemical and Physical Properties
Names and Identifiers
-
- 1,2-Benzenedicarbonitrile, 3-(hexyloxy)-6-hydroxy-
- 3-hexoxy-6-hydroxybenzene-1,2-dicarbonitrile
- 2,3-dicyano-4-hexyloxyphenol
- DTXSID00566873
- 2,3-dicyanohydroquinone monohexyl ether
- 3-(HEXYLOXY)-6-HYDROXYBENZENE-1,2-DICARBONITRILE
- GTQZUSKKYDNKNK-UHFFFAOYSA-N
- 75941-33-2
- SCHEMBL7770816
-
- Inchi: 1S/C14H16N2O2/c1-2-3-4-5-8-18-14-7-6-13(17)11(9-15)12(14)10-16/h6-7,17H,2-5,8H2,1H3
- InChI Key: GTQZUSKKYDNKNK-UHFFFAOYSA-N
- SMILES: O(C1C=CC(=C(C#N)C=1C#N)O)CCCCCC
Computed Properties
- Exact Mass: 244.12128
- Monoisotopic Mass: 244.121177757g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 6
- Complexity: 338
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 77Ų
Experimental Properties
- PSA: 77.04
1,2-Benzenedicarbonitrile, 3-(hexyloxy)-6-hydroxy- Related Literature
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Xiao Liu,Jun Xu,Yinyun Lv,Wenyu Wu,Weisheng Liu,Yu Tang Dalton Trans., 2013,42, 9840-9846
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